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Introduction
NBQX (2,3-dihydroxy-6-nitro-7-sulfamoyl-benzo[f]quinoxaline) is a potent and selective

competitive antagonist of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and

kainate receptors. Due to its ability to block excitatory neurotransmission mediated by these

receptors, NBQX is a valuable tool in neuroscience research to investigate the roles of AMPA

and kainate receptors in various physiological and pathological processes.

Intracerebroventricular (ICV) injection is a powerful technique that allows for the direct

administration of NBQX into the central nervous system (CNS), bypassing the blood-brain

barrier and enabling the study of its central effects.[1] These application notes provide a

detailed protocol for the ICV injection of NBQX in rodent models, along with relevant data and

visualizations to guide researchers in their experimental design.

Data Presentation
NBQX Properties and Efficacy

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1676998?utm_src=pdf-interest
https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4860063/
https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://www.benchchem.com/product/b1676998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Mechanism of Action
Competitive antagonist of

AMPA and kainate receptors

IC₅₀ for AMPA Receptors 0.15 µM

IC₅₀ for Kainate Receptors 4.8 µM

Form for In Vivo Aqueous

Solutions
NBQX disodium salt [2]

Solubility of Disodium Salt in

Water
Up to 50 mM

Reported Dosages of NBQX (Various Administration
Routes)

Animal Model
Administration
Route

Dosage Range
Observed
Effects

Reference(s)

Rat
Intraperitoneal

(i.p.)
10 - 40 mg/kg

Anticonvulsant

effects
[3]

Mouse
Intraperitoneal

(i.p.)
3 - 30 mg/kg

Reduced alcohol

consumption
[4]

Rat Intravenous (i.v.) 30 mg/kg
Neuroprotection

in focal ischemia
[5]

Mouse
Intracerebral

Infusion
22 mM

Blockade of

AMPA receptors

in the striatum
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NBQX disodium salt (powder)

Sterile, pyrogen-free vehicle:

0.9% sterile saline

Artificial cerebrospinal fluid (aCSF)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional, for enhancing dissolution)

Sterile filters (0.22 µm)

Hamilton syringes

Procedure:

Choose the appropriate form: Use NBQX disodium salt for aqueous solutions suitable for in

vivo injections.[2]

Determine the desired concentration: Based on literature and experimental goals, calculate

the required mass of NBQX disodium salt. A concentration of 22 mM has been used for

direct brain infusion in mice.

Reconstitution:

Aseptically weigh the required amount of NBQX disodium salt powder.

Transfer the powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile saline or aCSF to the tube.

Gently vortex the solution to dissolve the powder. If needed, use an ultrasonic bath to aid

dissolution.[6]
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Sterilization: Filter the reconstituted NBQX solution through a 0.22 µm sterile filter into a new

sterile tube to ensure sterility before injection.

Storage: Prepare fresh solutions on the day of the experiment. If short-term storage is

necessary, store at 4°C for no longer than 24 hours. For longer-term storage of stock

solutions, consult the manufacturer's recommendations, which may include storage at -20°C

or -80°C.[6]

Stereotaxic Intracerebroventricular Injection Protocol
(Rodent Model)
This protocol outlines the procedure for a single, acute ICV injection. For chronic studies,

surgical implantation of a guide cannula is required.

Materials:

Anesthesia (e.g., isoflurane, ketamine/xylazine cocktail)

Stereotaxic apparatus

Heating pad to maintain body temperature

Surgical tools (scalpel, forceps, drill, etc.)

Hamilton syringe with a 30-gauge needle

Disinfectants (e.g., 70% ethanol, Betadine)

Ophthalmic ointment

Suturing material or tissue adhesive

Bone wax

Procedure:

Animal Preparation and Anesthesia:
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Anesthetize the animal using an appropriate anesthetic agent and dosage. Confirm the

depth of anesthesia by checking for the absence of a pedal withdrawal reflex.

Shave the fur from the scalp and place the animal in the stereotaxic apparatus, ensuring

the head is level.

Apply ophthalmic ointment to the eyes to prevent drying.

Maintain the animal's body temperature using a heating pad.

Surgical Procedure:

Disinfect the surgical area with an antiseptic solution.

Make a midline incision on the scalp to expose the skull.

Clear the skull surface of any connective tissue.

Identify and expose the bregma, the junction of the sagittal and coronal sutures.

Drilling:

Using the stereotaxic coordinates for the lateral ventricle (relative to bregma), mark the

injection site.

Typical coordinates for Mouse: Anteroposterior (AP): -0.3 mm to -0.5 mm; Mediolateral

(ML): ±1.0 mm.

Typical coordinates for Rat: Anteroposterior (AP): -0.8 mm to -0.9 mm; Mediolateral

(ML): ±1.5 mm.

Carefully drill a small hole through the skull at the marked coordinates, avoiding damage

to the underlying dura mater.

Intracerebroventricular Injection:

Lower the Hamilton syringe needle through the drilled hole to the desired depth to target

the lateral ventricle.
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Typical coordinates for Mouse: Dorsoventral (DV): -3.0 mm from the skull surface.

Typical coordinates for Rat: Dorsoventral (DV): -3.5 to -4.0 mm from the skull surface.

Infuse the prepared NBQX solution at a slow and controlled rate (e.g., 0.5-1.0 µL/min) to

prevent a rapid increase in intracranial pressure. The typical injection volume is 1-5 µL for

rats and 0.5-2 µL for mice.

After the injection is complete, leave the needle in place for an additional 5 minutes to

allow for diffusion and to minimize backflow upon withdrawal.

Slowly withdraw the needle.

Post-operative Care:

Seal the burr hole with bone wax.

Suture the scalp incision or close it with tissue adhesive.

Administer analgesics as per institutional guidelines.

Place the animal in a clean, warm cage and monitor it closely until it has fully recovered

from anesthesia.

Provide easily accessible food and water.
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Caption: Experimental workflow for intracerebroventricular injection of NBQX.
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Caption: Signaling pathway showing NBQX antagonism at the AMPA/kainate receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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